Cas no 116460-32-3 ((2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid)
(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylbutanoic acid
- L-Valine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-valyl-
- FMOC-L-VAL-L-VAL-OH
- (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid
- EN300-1503201
- 116460-32-3
- (((9H-Fluoren-9-yl)methoxy)carbonyl)-L-valyl-L-valine
-
- Inchi: 1S/C25H30N2O5/c1-14(2)21(23(28)26-22(15(3)4)24(29)30)27-25(31)32-13-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,14-15,20-22H,13H2,1-4H3,(H,26,28)(H,27,31)(H,29,30)/t21-,22-/m0/s1
- InChI Key: FERJZSSCELFDIC-VXKWHMMOSA-N
- SMILES: C(O)(=O)[C@H](C(C)C)NC(=O)[C@H](C(C)C)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O
Computed Properties
- Exact Mass: 438.21547206g/mol
- Monoisotopic Mass: 438.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 9
- Complexity: 657
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 105Ų
Experimental Properties
- Density: 1.200±0.06 g/cm3(Predicted)
- Boiling Point: 682.5±45.0 °C(Predicted)
- pka: 3.41±0.10(Predicted)
(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1503201-1.0g |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylbutanoic acid |
116460-32-3 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1503201-50mg |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylbutanoic acid |
116460-32-3 | 50mg |
$587.0 | 2023-09-27 | ||
| Enamine | EN300-1503201-100mg |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylbutanoic acid |
116460-32-3 | 100mg |
$615.0 | 2023-09-27 | ||
| Enamine | EN300-1503201-250mg |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylbutanoic acid |
116460-32-3 | 250mg |
$642.0 | 2023-09-27 | ||
| Enamine | EN300-1503201-500mg |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylbutanoic acid |
116460-32-3 | 500mg |
$671.0 | 2023-09-27 | ||
| Enamine | EN300-1503201-1000mg |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylbutanoic acid |
116460-32-3 | 1000mg |
$699.0 | 2023-09-27 | ||
| Enamine | EN300-1503201-2500mg |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylbutanoic acid |
116460-32-3 | 2500mg |
$1370.0 | 2023-09-27 | ||
| Enamine | EN300-1503201-5000mg |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylbutanoic acid |
116460-32-3 | 5000mg |
$2028.0 | 2023-09-27 | ||
| Enamine | EN300-1503201-10000mg |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylbutanoic acid |
116460-32-3 | 10000mg |
$3007.0 | 2023-09-27 |
(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid
Comprehensive Overview of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid (CAS No. 116460-32-3)
The compound (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid (CAS No. 116460-32-3) is a specialized amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical building block for solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently employ this compound due to its high purity and stability, which are essential for producing peptide-based therapeutics and bioconjugates.
In recent years, the demand for custom peptide synthesis has surged, driven by advancements in drug discovery and personalized medicine. The Fmoc-protected amino acid derivative, such as CAS No. 116460-32-3, plays a pivotal role in these applications. Its compatibility with automated peptide synthesizers and green chemistry protocols aligns with the growing emphasis on sustainable laboratory practices. This compound is particularly valuable for synthesizing antimicrobial peptides and targeted drug delivery systems, which are hot topics in modern biomedical research.
One of the most frequently searched questions related to this compound is: "What is the role of Fmoc in peptide synthesis?" The Fmoc group in (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid serves as a temporary protecting group for the amino terminus, allowing selective deprotection under mild basic conditions. This feature is crucial for stepwise peptide assembly, minimizing side reactions and improving yield. Additionally, the compound's chiral purity ensures the production of enantiomerically pure peptides, a key requirement for therapeutic efficacy.
Another area of interest is the compound's application in cancer research. Peptides derived from CAS No. 116460-32-3 are being investigated for their potential in tumor-targeting therapies and immune modulation. The 3-methylbutanoic acid moiety contributes to enhanced lipophilicity, which can improve cell membrane permeability—a critical factor for bioactive peptides. This aligns with the increasing focus on peptide-based oncology drugs, a trending topic in biopharmaceutical innovation.
From a synthetic chemistry perspective, the compound's stability under ambient conditions and compatibility with common coupling reagents (e.g., HBTU, HATU) make it a preferred choice for high-throughput screening workflows. Laboratories specializing in combinatorial chemistry often stock this derivative to accelerate lead compound optimization. Its MSDS-compliant handling and low environmental impact further enhance its appeal in GLP/GMP environments.
In summary, (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid (CAS No. 116460-32-3) represents a cornerstone in modern peptide science, bridging gaps between academic research and industrial applications. Its versatility in bioconjugation, drug development, and material science ensures its continued relevance in an era dominated by precision medicine and biologics.
116460-32-3 ((2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)